Cas no 1333780-72-5 (2-(4-acetyl-3-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide)

• Product Name: 2-(4-acetyl-3-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide
• CAS No: 1333780-72-5
• MF: C₁₆H₁₉FN₂O₃
• MW: 306.332067728043
• CID: 5833295
• PubChem ID: 53610509
• Update Time: 2025-06-07

2-(4-acetyl-3-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetyl-3-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)acetamide
• Z1139825413
• EN300-26684585
• AKOS033099691
• 2-(4-acetyl-3-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide
• 1333780-72-5

• Inchi： 1S/C16H19FN2O3/c1-10(2)16(4,9-18)19-15(21)8-22-12-5-6-13(11(3)20)14(17)7-12/h5-7,10H,8H2,1-4H3,(H,19,21)
• InChI Key： LRANUEQGVZQECQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(C)=O)C=CC(=C1)OCC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 306.13797063g/mol
• Monoisotopic Mass: 306.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.2Ų

Additional information on 2-(4-acetyl-3-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide

Professional Introduction to Compound with CAS No. 1333780-72-5 and Product Name: 2-(4-acetyl-3-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide

The compound identified by the CAS number 1333780-72-5 and the product name 2-(4-acetyl-3-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a 4-acetyl-3-fluorophenoxy moiety and a 1-cyano-1,2-dimethylpropyl side chain, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in enhancing the pharmacological profiles of drug candidates. The fluorine atom at the 3-position of the phenyl ring in this compound is strategically positioned to influence both metabolic stability and binding affinity. Studies have demonstrated that fluorine substitution can improve the bioavailability and efficacy of therapeutic agents by modulating their interactions with biological targets. The acetamide functional group further contributes to the molecule's solubility and bioavailability, making it a promising candidate for further exploration in drug design.

The 1-cyano-1,2-dimethylpropyl group in the compound adds another layer of complexity, influencing its pharmacokinetic properties. This side chain is known to enhance lipophilicity, which can be crucial for crossing biological membranes. Additionally, the cyano group introduces a polar site that may interact with specific biological receptors or enzymes, potentially increasing the compound's therapeutic efficacy. The combination of these structural elements makes this compound a versatile tool for researchers exploring novel therapeutic strategies.

In the context of contemporary pharmaceutical research, compounds like 2-(4-acetyl-3-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide are being evaluated for their potential in treating various diseases. For instance, studies have shown that similar molecular scaffolds exhibit inhibitory activity against enzymes involved in inflammatory pathways. The 4-acetyl-3-fluorophenoxy moiety, in particular, has been identified as a key pharmacophore in several lead compounds targeting inflammatory cytokines. This suggests that derivatives of this compound could serve as effective modulators of immune responses.

The synthesis and optimization of such compounds often involve sophisticated chemical methodologies. Advanced techniques such as combinatorial chemistry and high-throughput screening have enabled researchers to rapidly explore large libraries of analogs. The use of computational tools like molecular modeling has further accelerated the process by predicting binding affinities and metabolic stabilities before experimental validation. These approaches are essential for identifying compounds with optimal pharmacokinetic profiles and minimal side effects.

From a regulatory perspective, compounds like 1333780-72-5 must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are crucial for assessing their biological activity. Additionally, understanding the compound's interaction with metabolic pathways is vital for predicting its behavior in vivo. The presence of both fluorine and cyano groups necessitates careful consideration of potential degradation pathways, ensuring that the compound remains stable under physiological conditions.

The development of novel pharmaceuticals is a multidisciplinary effort that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The compound 2-(4-acetyl-3-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide, with its unique structural features, exemplifies how interdisciplinary research can lead to innovative therapeutic solutions. By leveraging advances in synthetic chemistry and computational biology, scientists are paving the way for more effective and targeted treatments.

Future directions in research may focus on exploring analogs of this compound to enhance its therapeutic potential further. Modifications to the 4-acetyl-3-fluorophenoxy moiety or the 1-cyano-1,2-dimethylpropyl side chain could yield derivatives with improved selectivity or reduced toxicity. Additionally, investigating the compound's interactions with specific protein targets using structural biology techniques could provide insights into its mechanism of action. Such knowledge would be invaluable for designing next-generation drugs with enhanced efficacy and safety profiles.

In conclusion, the compound identified by CAS number 1333780-72-5 and named 2-(4-acetyl-3-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide represents a promising advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development, with potential applications in treating various diseases. As research continues to uncover new therapeutic strategies, compounds like this will play an increasingly important role in improving human health.